Cas no 142337-95-9 (3-Bromo-5-ethylpyridine)
3-Bromo-5-ethylpyridine is a halogenated pyridine derivative with the molecular formula C7H8BrN. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent at the 3-position enhances reactivity for cross-coupling reactions, such as Suzuki or Negishi couplings, while the ethyl group at the 5-position contributes to steric and electronic modulation. Its stable pyridine core ensures compatibility with a range of reaction conditions. The compound is typically supplied as a high-purity solid, suitable for use in fine chemical manufacturing and research. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
3-Bromo-5-ethylpyridine structure
Product Name:3-Bromo-5-ethylpyridine
CAS No:142337-95-9
MF:C7H8BrN
MW:186.049120903015
MDL:MFCD09800592
CID:101151
Update Time:2025-10-29
3-Bromo-5-ethylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-ethylpyridine
- PYRIDINE,3-BROMO-5-ETHYL
- Pyridine,3-bromo-5-ethyl-
- pyridine, 3-bromo-5-ethyl-
- Pyridine, 3-bromo-5-ethyl- (9CI)
- 3-Bromo-5-ethyl-pyridine
- POFDPNRTCRTDMQ-UHFFFAOYSA-N
- SBB054407
- FCH870417
- VP13796
- SB21276
- PB34416
- RP03424
- EN001797
- OR315080
- AX8149715
- AB0022276
- W3099
- ST24028447
-
- MDL： MFCD09800592
- Inchi： 1S/C7H8BrN/c1-2-6-3-7(8)5-9-4-6/h3-5H,2H2,1H3
- InChI Key： POFDPNRTCRTDMQ-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1)CC
Computed Properties
- Exact Mass: 184.98400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- XLogP3: 2.3
- Topological Polar Surface Area: 12.9
Experimental Properties
- PSA: 12.89000
- LogP: 2.40650
3-Bromo-5-ethylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromo-5-ethylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB436567-250 mg |
3-Bromo-5-ethylpyridine; . |
142337-95-9 | 250MG |
€109.00 | 2022-03-24 | ||
| abcr | AB436567-1 g |
3-Bromo-5-ethylpyridine; . |
142337-95-9 | 1g |
€180.00 | 2022-03-24 | ||
| abcr | AB436567-5 g |
3-Bromo-5-ethylpyridine; . |
142337-95-9 | 5g |
€438.60 | 2022-03-24 | ||
| abcr | AB436567-10 g |
3-Bromo-5-ethylpyridine; . |
142337-95-9 | 10g |
€673.10 | 2022-03-24 | ||
| Apollo Scientific | OR315080-1g |
3-Bromo-5-ethylpyridine |
142337-95-9 | 98% | 1g |
£120.00 | 2025-02-20 | |
| Chemenu | CM173138-1g |
3-Bromo-5-ethylpyridine |
142337-95-9 | 98% | 1g |
$109 | 2021-08-05 | |
| Chemenu | CM173138-5g |
3-Bromo-5-ethylpyridine |
142337-95-9 | 98% | 5g |
$300 | 2021-08-05 | |
| Chemenu | CM173138-10g |
3-Bromo-5-ethylpyridine |
142337-95-9 | 98% | 10g |
$481 | 2021-08-05 | |
| Chemenu | CM173138-25g |
3-Bromo-5-ethylpyridine |
142337-95-9 | 98% | 25g |
$884 | 2021-08-05 | |
| TRC | B998890-100mg |
3-Bromo-5-ethylpyridine |
142337-95-9 | 100mg |
$ 70.00 | 2022-06-06 |
3-Bromo-5-ethylpyridine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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